Cas no 21409-32-5 (potassium naphthalene-2-sulphonate)

• Product Name: potassium naphthalene-2-sulphonate
• CAS No: 21409-32-5
• MF: C₁₀H₇KO₃S
• MW: 246.324082612991
• CID: 88268
• PubChem ID: 23670145
• Update Time: 2025-04-18

potassium naphthalene-2-sulphonate Chemical and Physical Properties

Names and Identifiers

• potassium naphthalene-2-sulphonate
• 2-Naphthyl sulfate
• 2-NAPHTHYL SULFATE,POTASSIUM SALT,99
• Naphthalene-2-sulfonic acid potassium salt
• Potassium naphthalene-2-sulfonate.
• Potassium2-naphthalenesulfonate
• potassium;naphthalene-2-sulfonate
• potassium naphthalene-2-sulfonate
• SCHEMBL3843865
• 21409-32-5
• NPTRNYVKKIKPFL-UHFFFAOYSA-M
• NS00084188

• Inchi： 1S/C10H8O3S.K/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10;/h1-7H,(H,11,12,13);/q;+1/p-1
• InChI Key： NPTRNYVKKIKPFL-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 245.97500
• Monoisotopic Mass: 261.970211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Not available
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 65.58000
• LogP: 2.82470
• Solubility: Not available